Cas no 1806781-72-5 (4-Bromo-2-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 4-Bromo-2-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1806781-72-5
• MF: C₆H₄BrF₂NO
• MW: 224.002867698669
• CID: 4918979
• Update Time: 2025-05-19

4-Bromo-2-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C6H4BrF2NO/c7-3-1-4(6(8)9)10-5(11)2-3/h1-2,6H,(H,10,11)
• InChI Key： ZUTIWKYVOQUXIQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC(C(F)F)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromo-2-(difluoromethyl)-6-hydroxypyridine

Introduction to 4-Bromo-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1806781-72-5)

4-Bromo-2-(difluoromethyl)-6-hydroxypyridine, identified by its Chemical Abstracts Service (CAS) number 1806781-72-5, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule features a pyridine core substituted with a bromine atom at the 4-position, a difluoromethyl group at the 2-position, and a hydroxyl group at the 6-position. These structural elements endow it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further derivatization in drug discovery.

The increasing interest in 4-Bromo-2-(difluoromethyl)-6-hydroxypyridine stems from its versatility in medicinal chemistry. The presence of both bromine and difluoromethyl groups provides multiple handles for further functionalization, enabling the synthesis of diverse analogues. Such modifications are crucial for optimizing pharmacokinetic profiles, enhancing binding affinity, and improving metabolic stability in potential drug candidates. Moreover, the hydroxyl group introduces polarity and potential hydrogen bonding capabilities, which can influence both the solubility and interactions of the compound with biological targets.

Recent advancements in computational chemistry have further highlighted the potential of 4-Bromo-2-(difluoromethyl)-6-hydroxypyridine as a scaffold for drug development. Molecular modeling studies suggest that this compound can effectively engage with various biological receptors, including enzymes and receptors involved in cancer pathways. For instance, computational docking experiments have shown that derivatives of this molecule may interact with kinases and other signaling proteins, making them attractive for therapeutic intervention.

In the context of oncology research, 4-Bromo-2-(difluoromethyl)-6-hydroxypyridine has garnered attention due to its structural similarity to known kinase inhibitors. The difluoromethyl group is particularly noteworthy, as it is often employed in medicinal chemistry to improve bioavailability and metabolic resistance. Preclinical studies have begun to explore its efficacy in inhibiting specific cancer-related kinases, with early results indicating promising activity against certain resistant tumor lines. These findings underscore the compound's potential as a lead structure for novel anticancer agents.

The agrochemical sector has also shown interest in 4-Bromo-2-(difluoromethyl)-6-hydroxypyridine, leveraging its structural features to develop next-generation pesticides. Pyridine derivatives are well-documented for their role in crop protection, and modifications such as those present in this compound can enhance pesticidal activity while reducing environmental impact. Research indicates that certain analogues may exhibit potent herbicidal or insecticidal properties, offering new solutions for sustainable agriculture.

The synthesis of 4-Bromo-2-(difluoromethyl)-6-hydroxypyridine presents an interesting challenge due to the need for precise functional group manipulation. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, are employed to construct its core structure efficiently. Recent innovations in green chemistry have also influenced its preparation, with efforts focused on minimizing waste and improving yields through catalytic processes.

The pharmacological profile of 4-Bromo-2-(difluoromethyl)-6-hydroxypyridine continues to be an area of active investigation. Preclinical data suggest that it may exhibit multiple modes of action, making it a versatile tool for therapeutic development. Additionally, its ability to undergo further derivatization allows researchers to fine-tune its properties for specific applications. For example, modifications at the 3-position or introduction of additional heterocycles could expand its utility beyond current expectations.

The regulatory landscape for compounds like 4-Bromo-2-(difluoromethyl)-6-hydroxypyridine is another critical consideration. As pharmaceutical development progresses, ensuring compliance with safety and efficacy standards becomes paramount. Manufacturers must navigate stringent guidelines while optimizing synthetic routes to meet industry demands. Collaborative efforts between academia and industry are essential to streamline this process and accelerate the transition from laboratory discovery to clinical application.

The future prospects of 4-Bromo-2-(difluoromethyl)-6-hydroxypyridine are bright, driven by ongoing research and technological advancements. As our understanding of biological pathways deepens, so too does the potential for this compound to contribute to novel therapeutic strategies. Whether in oncology or agriculture, its unique structural features offer a foundation for innovation that could reshape how we address complex challenges.